Cas no 52867-42-2 (methyl 2-methyl-5-oxo-1H-pyrazole-3-carboxylate)

• Product Name: methyl 2-methyl-5-oxo-1H-pyrazole-3-carboxylate
• CAS No: 52867-42-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD00459835
• CID: 375655
• PubChem ID: 304501
• Update Time: 2025-04-19

methyl 2-methyl-5-oxo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-, methyl ester
• methyl 2-methyl-5-oxo-1H-pyrazole-3-carboxylate
• Methyl 3-hydroxy-1-methyl-1H-pyrazole-5-carboxylate
• METHYL 3-HYDROXY-1-METHYLPYRAZOLE-5-CARBOXYLATE
• 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid methyl ester
• 3-Hydroxy-1-methyl-5-pyrazolcarbonsaeuremethylester
• 3-Hydroxy-1-methyl-5-pyrazolcarbonsaeure-methylester
• 5-hydroxy-2-methyl-2H-pyrazol
• AC1L754B
• ACN-S001975
• ANW-60488
• CTK4J6643
• NSC196605
• SureCN286134
• IYAQFZAPKKWPNU-UHFFFAOYSA-N
• 7480AB
• FCH1192131
• BC211361
• AMY10802
• 52867-42-2
• W11025
• 5-Hydroxy-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester
• CS-0047149
• SCHEMBL20187370
• NSC 196605
• methyl 3-hydroxy-1-methyl-5-pyrazolecarboxylate
• SY126297
• SS-4901
• AKOS006271944
• AKOS015863094
• NSC-196605
• FT-0693545
• AC-17221
• MFCD00459835
• A870882
• METHYL3-HYDROXY-1-METHYLPYRAZOLE-5-CARBOXYLATE
• DTXSID40307924
• CCA86742
• SCHEMBL286134
• Methyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate, AldrichCPR
• DA-05175

• MDL： MFCD00459835
• Inchi： 1S/C6H8N2O3/c1-8-4(6(10)11-2)3-5(9)7-8/h3H,1-2H3,(H,7,9)
• InChI Key： IYAQFZAPKKWPNU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(NN1C)=O)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: -0.1

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-199 ºC (methanol )
• Boiling Point: 330.7°Cat760mmHg
• Flash Point: 153.8°C
• Refractive Index: 1.508
• Solubility: Slightly soluble (30 g/l) (25 º C),
• PSA: 58.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives